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Compound of Interest

Compound Name: CM-352

Cat. No.: B15578898 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the administration of CM-352 (also known

as TTC-352) in mice, based on preclinical data. CM-352 is an orally bioavailable, selective

human estrogen receptor (ER) alpha partial agonist that has shown efficacy in models of

endocrine-resistant breast cancer.

Mechanism of Action
CM-352 is a selective estrogen mimic designed to induce tumor regression in hormone-

resistant breast cancers.[1] Unlike tamoxifen, it has been shown in preclinical studies to pose a

reduced risk of uterine cancer development.[1] Its mechanism of action is distinct from that of

tamoxifen and aromatase inhibitors, and it has demonstrated effectiveness in cancers that have

developed resistance to these standard therapies.[1]

Data Presentation
Table 1: Preclinical Dosing Information for CM-352 (TTC-
352) in Rodent Models
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Species
Route of
Administration

Dosing
Regimen

Vehicle
(Presumed)

Reference

Mouse
Oral (per os) /

Oral Gavage

1.5 mg/animal

daily

0.1% Tween 80,

10% PEG400,

and 0.5% CMC

in water

[2][3]

Rat Oral Gavage
30, 100, 300

mg/kg/day
Not Specified [4]

Note: The vehicle for mice is based on formulations used for similar compounds by the

developing research group and is considered a highly probable vehicle for CM-352.

Experimental Protocols
Protocol 1: Preparation of CM-352 Formulation for Oral
Administration in Mice
This protocol describes the preparation of a likely vehicle for CM-352 based on formulations

used for similar selective estrogen receptor modulators in the same research context.

Materials:

CM-352 (TTC-352) powder

Tween 80

Polyethylene glycol 400 (PEG400)

Carboxymethylcellulose (CMC)

Sterile, deionized water

Sterile conical tubes (15 mL and 50 mL)

Magnetic stirrer and stir bar
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Weighing scale and weigh boats

Serological pipettes

Procedure:

Prepare the 0.5% CMC solution:

In a sterile beaker, slowly add 0.5 g of CMC to 100 mL of sterile, deionized water while

stirring continuously with a magnetic stirrer.

Continue stirring until the CMC is fully dissolved. This may take some time.

Prepare the dosing vehicle:

In a sterile 50 mL conical tube, add 10 mL of PEG400.

Add 0.1 mL of Tween 80 to the PEG400.

Vortex the mixture until homogenous.

Add the PEG400/Tween 80 mixture to the 0.5% CMC solution.

Bring the final volume to 100 mL with the 0.5% CMC solution and mix thoroughly.

Prepare the CM-352 suspension:

Calculate the required amount of CM-352 to achieve the desired final concentration for a

1.5 mg dose per animal. The volume administered by oral gavage in mice is typically 100-

200 µL. For a 200 µL gavage volume, the concentration would be 7.5 mg/mL.

Weigh the required amount of CM-352 powder.

In a sterile conical tube, add a small volume of the prepared vehicle to the CM-352 powder

to create a paste.

Gradually add the remaining vehicle while vortexing or sonicating to ensure a uniform

suspension.
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Protocol 2: Administration of CM-352 to Mice via Oral
Gavage
This protocol outlines the standard procedure for administering the prepared CM-352
formulation to mice.

Materials:

Prepared CM-352 suspension

Mouse gavage needles (20-22 gauge, 1.5 inches with a rounded tip)

1 mL syringes

Animal scale

Procedure:

Animal Preparation:

Weigh each mouse to ensure accurate dosing if dosing is based on body weight. For the

reported 1.5 mg/animal dose, this is a fixed dose.

Properly restrain the mouse by scruffing the neck and back to immobilize the head and

body.

Gavage Needle Measurement:

Measure the gavage needle against the mouse to determine the correct insertion depth.

The needle should extend from the corner of the mouth to the last rib. Mark the needle to

ensure consistent and safe insertion depth.

Administration:

Draw the appropriate volume of the CM-352 suspension into the syringe.

Gently insert the gavage needle into the diastema (the gap between the incisors and

molars) and advance it along the roof of the mouth.
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The needle should pass smoothly down the esophagus without resistance. If resistance is

met, withdraw and re-insert.

Once the needle is at the predetermined depth, slowly dispense the contents of the

syringe.

Gently remove the gavage needle.

Post-Administration Monitoring:

Return the mouse to its cage and monitor for any immediate signs of distress, such as

difficulty breathing or lethargy.

Continue daily administration for the duration of the study, as indicated by the

experimental design (e.g., 5 days a week for 2 weeks).[2]

Monitor animal health and tumor growth regularly throughout the experiment.

Visualizations
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Caption: Proposed mechanism of action for CM-352 in endocrine-resistant breast cancer.
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Caption: General experimental workflow for a CM-352 efficacy study in a mouse xenograft

model.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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